Cas no 2171851-13-9 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}acetic acid
• CAS No: 2171851-13-9
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6109247
• PubChem ID: 165459991
• Update Time: 2025-06-15

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}acetic acid
• 2171851-13-9
• EN300-1506618
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]pyrrolidin-2-yl}acetic acid

• Inchi： 1S/C26H28N2O6/c29-23(30)14-17-6-5-12-28(17)24(31)26(11-13-33-16-26)27-25(32)34-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22H,5-6,11-16H2,(H,27,32)(H,29,30)
• InChI Key： VMBFZJGDLJFJBN-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(N1CCCC1CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}acetic acid

Comprehensive Overview of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}acetic acid (CAS No. 2171851-13-9)

The compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}acetic acid (CAS No. 2171851-13-9) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an oxolane (tetrahydrofuran) ring and a pyrrolidine backbone, makes it a valuable building block in medicinal chemistry and drug discovery. Researchers frequently employ this compound to introduce constrained conformations into peptides, enhancing their biological activity and metabolic stability.

In recent years, the demand for Fmoc-protected intermediates like CAS 2171851-13-9 has surged due to advancements in solid-phase peptide synthesis (SPPS). This compound’s carboxylic acid functional group allows for seamless incorporation into peptide chains, while the Fmoc group provides orthogonal protection during synthesis. Its application extends to the development of therapeutic peptides, biomarkers, and targeted drug delivery systems, aligning with the growing interest in precision medicine.

The oxolane-pyrrolidine scaffold in 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}acetic acid is particularly noteworthy for its role in modulating peptide secondary structures. This feature is critical in designing peptidomimetics, which mimic natural peptides but exhibit improved pharmacokinetic properties. As the pharmaceutical industry shifts toward biologics and peptide-based therapeutics, compounds like CAS 2171851-13-9 are gaining traction in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, the Fmoc-protected amino acid derivative offers excellent compatibility with standard peptide coupling reagents such as HATU and PyBOP. Its stability under SPPS conditions and ease of deprotection make it a preferred choice for researchers exploring novel peptide architectures. Additionally, the compound’s chiral centers enable the creation of enantiomerically pure peptides, a key requirement for drug development to avoid off-target effects.

The rising popularity of CAS 2171851-13-9 is also linked to its utility in chemical biology and proteomics. Scientists leverage its reactive handles to label proteins, study protein-protein interactions, and develop activity-based probes. This aligns with current trends in AI-driven drug discovery, where computational tools predict peptide interactions, and experimental validation relies on high-quality building blocks like this compound.

In summary, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}acetic acid (CAS No. 2171851-13-9) represents a versatile tool for peptide chemists and pharmaceutical researchers. Its applications span from therapeutic peptide design to chemical probe development, addressing pressing challenges in drug resistance and personalized medicine. As the scientific community continues to explore bioactive peptides, this compound will undoubtedly remain a cornerstone of innovative research.